Cas no 752-56-7 (Riboflavin Tetrabutyrate)

• Product Name: Riboflavin Tetrabutyrate
• CAS No: 752-56-7
• MF: C₃₃H₄₄N₄O₁₀
• MW: 656.723269462585
• MDL: MFCD32644640
• CID: 564527
• PubChem ID: 87575618
• Update Time: 2025-06-08

Riboflavin Tetrabutyrate Chemical and Physical Properties

Names and Identifiers

• Riboflavin,2',3',4',5'-tetrabutanoate
• Riboflavin Tetrabutyrate
• RIBOFLAVINE TETRABUTYRATE
• Vitamin B2 Tetrabutyrate
• Hibon
• Riboflavin, 2',3',4',5'-tetrabutanoate
• F211C9MSGY
• Riboflavin 2',3',4',5'-tetrabutyrate
• riboflavin butyrate
• Riboflavin, 2',3',4',5'-tetrabutyrate
• Riboflavine butyrate
• Hibon (TN)
• Tetra-O-butyrylriboflavin
• Riboflavin tetrabutyrate [JAN]
• Vitamin B2 2',3',4',5'-tetrabutyrate
• DSSTox_RID_81995
• DSSTox_CID_26892
• DSSTox_GSID_46892
• Riboflavin butyrate (JP17)
• MLS004773980

• MDL： MFCD32644640
• Inchi： 1S/C33H44N4O10/c1-7-11-25(38)44-18-24(46-27(40)13-9-3)30(47-28(41)14-10-4)23(45-26(39)12-8-2)17-37-22-16-20(6)19(5)15-21(22)34-29-31(37)35-33(43)36-32(29)42/h15-16,23-24,30H,7-14,17-18H2,1-6H3,(H,36,42,43)
• InChI Key： MJNIWUJSIGSWKK-UHFFFAOYSA-N
• SMILES： CCCC(OCC(C(C(OC(CCC)=O)CN1C2=NC(NC(C2=NC2C1=CC(=C(C=2)C)C)=O)=O)OC(CCC)=O)OC(CCC)=O)=O

Computed Properties

• Exact Mass: 656.30600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 21
• Complexity: 1230
• XLogP3: 4.1
• Topological Polar Surface Area: 179

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 147.0 to 151.0 deg-C
• PSA: 185.84000
• LogP: 3.72880
• Merck: 8200

Riboflavin Tetrabutyrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： S22-S24/25
• RTECS：VJ1755000
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Flavins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Alloxazines and isoalloxazines Flavins

Additional information on Riboflavin Tetrabutyrate

Comprehensive Overview of Riboflavin Tetrabutyrate (CAS No. 752-56-7): Properties, Applications, and Industry Insights

Riboflavin Tetrabutyrate (CAS No. 752-56-7), a derivative of vitamin B2 (riboflavin), has garnered significant attention in the nutraceutical, pharmaceutical, and cosmetic industries due to its enhanced stability and bioavailability. This esterified form of riboflavin is synthesized by combining riboflavin with butyric acid, resulting in a compound with improved lipid solubility and absorption. As consumers increasingly prioritize health supplements with superior efficacy, Riboflavin Tetrabutyrate has emerged as a key ingredient in formulations targeting energy metabolism, skin health, and oxidative stress management.

The chemical structure of Riboflavin Tetrabutyrate (C₃₃H₄₄N₄O₁₀) features four butyrate groups attached to the riboflavin backbone, which significantly alters its physicochemical properties. Unlike water-soluble riboflavin, this derivative exhibits lipophilic characteristics, making it ideal for fat-based delivery systems. Researchers have highlighted its potential in addressing modern health concerns such as mitochondrial dysfunction, a topic frequently searched in connection with fatigue and aging. Studies suggest that Riboflavin Tetrabutyrate may support cellular energy production more efficiently than conventional riboflavin, aligning with the growing demand for "bioenhanced vitamins" in the supplement market.

In the cosmetic sector, Riboflavin Tetrabutyrate is gaining traction as an innovative active ingredient. Its antioxidant properties and ability to mitigate UV-induced skin damage resonate with consumers searching for "anti-aging solutions" and "photoprotective skincare." Formulators appreciate its compatibility with oil-phase ingredients, enabling stable emulsions in serums and creams. Recent patent filings reveal its incorporation in topical products claiming to improve skin barrier function—a hotspot in dermatological research. The compound’s dual role in cosmetics (as a nutrient and antioxidant) positions it as a multifunctional additive, meeting the industry’s shift toward science-backed, "clean-label" ingredients.

From a regulatory perspective, Riboflavin Tetrabutyrate (CAS No. 752-56-7) is generally recognized as safe (GRAS) for use in dietary supplements and food fortification in several jurisdictions. However, manufacturers must adhere to region-specific guidelines, particularly concerning maximum dosage limits—a frequently queried topic among product developers. Analytical methods such as HPLC and LC-MS are routinely employed to quantify Riboflavin Tetrabutyrate purity, ensuring compliance with pharmacopeial standards like USP and EP. The compound’s stability under varying pH and temperature conditions also makes it suitable for functional foods, including energy bars and beverages targeting "sustained energy release," a trending niche in sports nutrition.

Emerging applications of Riboflavin Tetrabutyrate extend to veterinary medicine, where its enhanced bioavailability addresses nutrient deficiencies in livestock and companion animals. Pet owners actively search for "advanced pet supplements," driving innovation in this segment. Additionally, preclinical studies explore its neuroprotective potential, linking it to searches on "cognitive health supplements" and "mitochondrial support." As research progresses, the compound’s role in addressing lifestyle-related health challenges may further expand, solidifying its position as a versatile bioactive agent.

In summary, Riboflavin Tetrabutyrate (CAS No. 752-56-7) represents a scientifically validated upgrade to traditional riboflavin, addressing contemporary demands for efficacy and formulation flexibility. Its cross-industry applicability—from nutraceuticals to cosmeceuticals—reflects the convergence of health and wellness trends. For stakeholders seeking evidence-based ingredients with robust market potential, this compound offers a compelling proposition backed by evolving clinical insights and consumer-driven innovation.